![molecular formula C12H10FN3O B6338548 2-(3-Fluoro-phenyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one, 95% CAS No. 1554286-01-9](/img/structure/B6338548.png)
2-(3-Fluoro-phenyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(3-Fluoro-phenyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one” belongs to a class of compounds known as pyrazolo-pyrazines. These compounds have received much interest due to their diverse biological potential . They are considered as bioisosteres with purines and many pyrimidine and fused pyrimidine derivatives, including pyrazolo-pyrazines, have shown promising anticancer activity .
Synthesis Analysis
The synthesis of pyrazolo-pyrazines involves a series of chemical reactions. For instance, a three-step reaction sequence has been used to synthesize derivatives of a similar compound, benzo[f]pyrimido[1,2-d][1,2,3]triazolo[1,5-a][1,4]diazepinone . This process involves five reactive centers (amide, amine, carbonyl, azide, and alkyne) and is performed using cyclohexane, cyclohexene, and norbornene β-amino amides .Molecular Structure Analysis
The molecular structure of pyrazolo-pyrazines can be determined using various spectroscopic techniques. For instance, 1D and 2D NMR spectroscopy and X-ray crystallography have been used to determine the stereochemistry and relative configurations of synthesized compounds .Chemical Reactions Analysis
Pyrazolo-pyrazines undergo various chemical reactions. For example, they can react with different amine derivatives using Cs2CO3 in methanol to form new derivatives . Moreover, they can also undergo a retro Diels–Alder (RDA) procedure to yield a new heterocyclic system .Physical And Chemical Properties Analysis
The physical and chemical properties of pyrazolo-pyrazines can be determined using various techniques. For instance, the melting point, IR spectrum, and NMR data can provide valuable information about the compound’s properties .Scientific Research Applications
Antimicrobial Properties
Pyrrolopyrazine derivatives, including 2-(3-Fluoro-phenyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one, have demonstrated significant antimicrobial activity. These compounds exhibit inhibitory effects against bacteria, fungi, and other microorganisms. Researchers have explored their potential as novel antibiotics or antifungal agents .
Anti-Inflammatory Effects
Studies suggest that pyrrolopyrazine derivatives possess anti-inflammatory properties. By modulating inflammatory pathways, these compounds may contribute to the development of anti-inflammatory drugs. Their ability to suppress pro-inflammatory cytokines and enzymes makes them promising candidates for treating inflammatory conditions .
Antiviral Activity
Certain pyrrolopyrazine derivatives, including the compound , exhibit antiviral effects. They may interfere with viral replication or entry mechanisms, making them valuable in the fight against viral infections. Further research is needed to explore their specific antiviral targets .
Antioxidant Potential
The pyrrolopyrazine scaffold has been associated with antioxidant activity. These derivatives can scavenge free radicals, protecting cells from oxidative damage. Their potential role in preventing oxidative stress-related diseases warrants investigation .
Antitumor Properties
Pyrrolopyrazine derivatives have attracted attention as potential antitumor agents. They may inhibit cancer cell growth, induce apoptosis, or interfere with tumor signaling pathways. Researchers are exploring their use in cancer therapy and drug development .
Kinase Inhibition
Interestingly, 5H-pyrrolo[2,3-b]pyrazine derivatives (a subset of pyrrolopyrazines) have shown activity as kinase inhibitors. Kinases play crucial roles in cell signaling and regulation, making them attractive targets for drug discovery. These derivatives may have applications in treating kinase-related diseases, such as cancer and inflammatory disorders .
While the biological activities of pyrrolopyrazine derivatives are well-documented, their precise mechanisms of action remain an area of ongoing research. Additionally, exploring the Structure-Activity Relationship (SAR) of these compounds could lead to the design of novel therapeutic leads for various diseases .
Safety and Hazards
While specific safety and hazard information for “2-(3-Fluoro-phenyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one” is not available, it is generally recommended to handle similar compounds with care. Personal protective equipment/face protection should be worn, and adequate ventilation should be ensured .
Future Directions
Given the promising biological activities of pyrazolo-pyrazines, future research could focus on further exploring their potential as therapeutic agents. This could involve designing and synthesizing new leads to treat various diseases . Additionally, more studies are needed to fully understand the action mechanisms of these compounds .
Mechanism of Action
Target of Action
Pyrrolopyrazine derivatives, which this compound is a part of, have been known to exhibit a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Mode of Action
It is known that pyrrolopyrazine derivatives interact with their targets to exert their biological activities . The interaction could involve binding to the active site of an enzyme or receptor, leading to a change in its function.
Biochemical Pathways
These could include pathways related to inflammation, viral replication, fungal growth, oxidation, tumor growth, and kinase signaling .
Pharmacokinetics
In vitro pharmacokinetic studies of similar pyrazolopyrazine derivatives have predicted suitable pharmacokinetic phases .
Result of Action
Pyrrolopyrazine derivatives have been known to exhibit various biological activities, suggesting that they could have multiple effects at the molecular and cellular levels .
properties
IUPAC Name |
2-(3-fluorophenyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FN3O/c13-9-3-1-2-8(6-9)10-7-11-12(17)14-4-5-16(11)15-10/h1-3,6-7H,4-5H2,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOIHDQXUZJDZKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=CC(=N2)C3=CC(=CC=C3)F)C(=O)N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Fluorophenyl)-6,7-dihydropyrazolo[1,5-A]pyrazin-4(5H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.